Cas no 698-10-2 (5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone)

• Product name: 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone
• CAS No: 698-10-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00036673
• CID: 39604
• PubChem ID: 87560837

5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-3-hydroxy-4-methylfuran-2(5H)-one
• MAPLE FURANONE
• Emoxyfurone
• ETHYL FENUGREEK LACTONE
• FEMA 3153
• 3-hydroxy-4-methyl-5-ethyl-2(5h)furanone
• 3-HYDROXY-4-METHYL-5-ETHYL-2-FURANONE
• 5-ETHYL-4-METHYL-3-HYDROXYFURANONE
• 5-ETHYL-3-HYDROXY-4-METHYL-2(5H)-FURANONE
• 2-ethyl-4-hydroxy-3-methyl-2H-furan-5-one
• 3-Hydroxy-4-methyl-5-ethyl-2(5H)-furanone
• 2(5H)-FURANONE, 5-ETHYL-3-HYDROXY-4-METHYL-
• FEMA No. 3153
• 4-Methyl-5-ethyl-3-hydroxyfuranone
• 5-ETHYL-3-HYDROXY-4-METHYL-2(5H)FURANONE
• 2-Hydroxy-3-methyl-gamma-2-hexenolactone
• 2,4-Dihydroxy-3-methyl-2-hexenoic acid gamma-lactone
• 2-Ethyl-3-methyl-
• 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone

• MDL： MFCD00036673
• Inchi： 1S/C7H10O3/c1-3-5-4(2)6(8)7(9)10-5/h5,8H,3H2,1-2H3
• InChI Key： IUFQZPBIRYFPFD-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White powder
• Density: 1.1643 (rough estimate)
• Melting Point: 27-30 ºC
• Boiling Point: 94°C/0.2mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.49-1.492
• PSA: 46.53000
• LogP: 1.15380
• FEMA: 3153
• Solubility: dissolve in water

5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances.Not exposed to air. Store…With inert atmosphere.

5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides